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For Researchers, Scientists, and Drug Development Professionals

Introduction
Hepta-4,6-dienal, specifically the (4E)-hepta-4,6-dienal isomer, is a chemical compound with

applications in various research and development sectors. A thorough understanding of its

hazard profile is paramount for ensuring laboratory safety and compliance with global

standards. This technical guide provides an in-depth overview of the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS) classification for Hepta-4,6-dienal,
its associated hazards, and the standardized experimental protocols used to determine these

classifications.

GHS Classification Summary
The GHS classification for (4E)-hepta-4,6-dienal is based on its intrinsic hazardous properties.

The following tables summarize the key GHS elements for this compound.[1]

Table 1: GHS Hazard Identification
GHS Element Classification

Signal Word Warning

Pictograms Flame, Exclamation Mark
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Table 2: GHS Hazard Statements
Code Hazard Statement Hazard Class Hazard Category

H226
Flammable liquid and

vapor
Flammable liquids Category 3

H315 Causes skin irritation
Skin

corrosion/irritation
Category 2

H319
Causes serious eye

irritation

Serious eye

damage/eye irritation
Category 2A

H335
May cause respiratory

irritation

Specific target organ

toxicity — Single

exposure; Respiratory

tract irritation

Category 3

Table 3: GHS Precautionary Statements (Abridged)
Code Precautionary Statement

P210

Keep away from heat, hot surfaces, sparks,

open flames and other ignition sources. No

smoking.

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P302+P352 IF ON SKIN: Wash with plenty of water.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

Hazard Analysis
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The GHS classification indicates that Hepta-4,6-dienal poses physical, skin, eye, and

respiratory hazards.

Flammability: As a Category 3 flammable liquid, Hepta-4,6-dienal has a flash point that

presents a fire hazard under certain conditions.[2][3] Proper storage and handling

procedures are essential to mitigate this risk.

Skin Irritation: Classified as a Category 2 skin irritant, direct contact with Hepta-4,6-dienal
can cause reversible skin irritation.[4][5] Symptoms may include redness, itching, and

inflammation.

Eye Irritation: As a Category 2A eye irritant, this chemical can cause serious but reversible

eye irritation upon contact.[6][7]

Respiratory Irritation: Inhalation of Hepta-4,6-dienal vapors or mists may lead to respiratory

tract irritation, categorized as a Specific Target Organ Toxicity – Single Exposure (STOT-SE),

Category 3 hazard.[8][9]

Experimental Protocols for Hazard Determination
The GHS classifications are determined through standardized experimental protocols, primarily

those established by the Organisation for Economic Co-operation and Development (OECD).

While specific experimental data for Hepta-4,6-dienal is not publicly available, the following are

the general methodologies used to assess the hazards identified.

Flammable Liquids (GHS Category 3)
The classification of a liquid as a flammable liquid is based on its flash point. For GHS

Category 3, the flash point is between 23°C and 60°C.[2]

// Styling A [fillcolor="#4285F4", fontcolor="#FFFFFF"]; J [fillcolor="#34A853",

fontcolor="#FFFFFF"]; C [fillcolor="#FBBC05", fontcolor="#202124"]; D [fillcolor="#EA4335",

fontcolor="#FFFFFF"]; E [fillcolor="#FBBC05", fontcolor="#202124"]; }``` Caption: GHS Hazard

Classification Workflow.

Skin Irritation (GHS Category 2)
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The determination of skin irritation potential is typically conducted following OECD Guideline

404: Acute Dermal Irritation/Corrosion.

Principle: A single dose of the test substance is applied to the skin of an experimental animal

(typically a rabbit) for a defined period. The degree of irritation is evaluated at specific

intervals.

Methodology:

A small area of the animal's fur is clipped.

The test substance is applied to a small patch of skin (approximately 6 cm²) and covered

with a gauze patch and non-irritating tape.

The exposure duration is typically 4 hours.

After exposure, the patch is removed, and the skin is observed for erythema (redness) and

edema (swelling) at 1, 24, 48, and 72 hours.

Classification Criteria (Category 2): A substance is classified as a skin irritant if it produces a

mean score of ≥ 2.3 and ≤ 4.0 for erythema/eschar or for edema in at least 2 of 3 tested

animals, or if inflammation persists to the end of the observation period in at least 2 animals.

[5]***

Animal Preparation
(Albino Rabbit)

Application of
Hepta-4,6-dienal (0.5 mL)

to skin patch

4-hour Exposure
(Semi-occlusive dressing)

Observation & Scoring
(1, 24, 48, 72 hours)

GHS Category 2 Classification
(Causes skin irritation)

Click to download full resolution via product page

Caption: OECD 404 Skin Irritation Test Workflow.

Serious Eye Irritation (GHS Category 2A)
Eye irritation potential is assessed using OECD Guideline 405: Acute Eye Irritation/Corrosion.
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Principle: A single dose of the test substance is applied to one eye of an experimental animal

(typically a rabbit), with the other eye serving as a control. The degree of eye irritation is

evaluated by scoring lesions of the cornea, iris, and conjunctiva.

Methodology:

A single dose of the substance is instilled into the conjunctival sac of one eye.

The eye is observed at 1, 24, 48, and 72 hours after application.

The cornea, iris, and conjunctiva are scored based on the severity of any observed effects.

Classification Criteria (Category 2A): A substance is classified as an eye irritant if, in at least

2 of 3 tested animals, there is a positive response of corneal opacity ≥ 1, iritis ≥ 1, or

conjunctival redness or chemosis ≥ 2, and the effects are fully reversible within a 21-day

observation period.

[10]#### Specific Target Organ Toxicity – Single Exposure; Respiratory Irritation (GHS

Category 3)

The assessment of respiratory tract irritation is often based on a combination of data, including

human experience, animal studies, and other relevant information. OECD Guideline 403 (Acute

Inhalation Toxicity) and OECD Guideline 436 (Acute Inhalation Toxicity – Acute Toxic Class

Method) can provide data relevant to respiratory irritation.

Principle: Animals are exposed to the test substance via inhalation for a defined period, and

are observed for signs of toxicity, including respiratory irritation.

Methodology (General):

Animals are placed in an inhalation chamber.

The test substance is introduced as a gas, vapor, or aerosol at a specific concentration.

Exposure is typically for 4 hours.

Animals are observed for clinical signs of toxicity, including changes in breathing patterns

and signs of respiratory distress, during and after exposure.
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Classification Criteria (Category 3, Respiratory Tract Irritation): Classification is based on

evidence of respiratory irritant effects (e.g., coughing, breathing difficulties) that are transient

and reversible. H[8]uman data, if available, is given precedence.

Conclusion
Hepta-4,6-dienal is a flammable liquid that can cause skin, eye, and respiratory irritation. Strict

adherence to safety protocols, including the use of appropriate personal protective equipment

and working in a well-ventilated area, is essential when handling this compound. The

information presented in this guide, based on the Globally Harmonized System, provides a

framework for the safe use and management of Hepta-4,6-dienal in a research and

development setting. Researchers should always consult the most up-to-date Safety Data

Sheet (SDS) provided by the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Hepta-4,6-dienal: A Technical Guide to GHS
Classification and Hazards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15436552#hepta-4-6-dienal-ghs-classification-and-
hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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